6-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(3-chloro-5-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-8-4-7(5-9(16)6-8)10-2-1-3-11(15)12(10)13(17)18/h1-6H,(H,17,18)
• InChI Key: XMPXSOQQDYLGCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC(=CC(=C2)Cl)F
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID60690522
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261962-17-7

Description

6-Chloro-2-(3-chloro-5-fluorophenyl)benzoic acid, commonly referred to as 6-CFLB, is an organic compound with a molecular formula of C13H7Cl2FO2. It is a white crystalline solid with a melting point of 114-116 °C and a boiling point of 320 °C. This compound is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other compounds. 6-CFLB is also used in the synthesis of other compounds, such as dyes and pigments.

Scientific Research Applications

6-CFLB is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, such as anti-cancer drugs, anti-bacterial drugs, and anti-fungal drugs. It is also used in the synthesis of agrochemicals, such as insecticides, herbicides, and fungicides. 6-CFLB is also used in the synthesis of dyes and pigments, as well as in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 6-CFLB is not well understood. It is believed to act as a proton-donor, donating protons to the reaction site. This donation of protons increases the reactivity of the reaction site, allowing for more efficient synthesis of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-CFLB are not well understood. In vitro studies have shown that 6-CFLB is a weak inhibitor of the enzyme acetylcholinesterase. It is also believed to have weak anti-inflammatory and anti-fungal properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-CFLB in laboratory experiments is its high purity. It is available in a 95% pure form, which is sufficient for most laboratory experiments. Additionally, 6-CFLB is relatively inexpensive and easy to obtain. However, 6-CFLB is a volatile compound, and it is important to take proper safety precautions when handling it.

Future Directions

There are a number of potential future directions for the use of 6-CFLB. It could be used in the synthesis of new pharmaceuticals, agrochemicals, and other compounds. It could also be used in the development of new drugs, such as anti-cancer drugs, anti-bacterial drugs, and anti-fungal drugs. Additionally, further research could be conducted on the biochemical and physiological effects of 6-CFLB, as well as its mechanism of action. Finally, further research could be conducted on the safety of 6-CFLB and its potential applications in the medical field.

Synthesis Methods

6-CFLB can be synthesized through a variety of methods. The most common method involves the reaction of 3-chloro-5-fluorobenzoyl chloride with 6-chlorobenzoic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces 6-CFLB in yields of up to 97%. Other methods for the synthesis of 6-CFLB include the reaction of 3-chloro-5-fluorobenzoyl chloride with 6-chlorobenzoic anhydride, the reaction of 3-chloro-5-fluorobenzoyl chloride with 6-chlorobenzoic acid in the presence of a strong acid catalyst, and the reaction of 3-chloro-5-fluorobenzoyl chloride with 6-chlorobenzoic acid in the presence of a strong base catalyst.